1-(1-methyl-1H-pyrazol-3-yl)-N-[(1-propyl-1H-pyrazol-5-yl)methyl]methanamine
CAS No.:
Cat. No.: VC20211411
Molecular Formula: C12H20ClN5
Molecular Weight: 269.77 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C12H20ClN5 |
|---|---|
| Molecular Weight | 269.77 g/mol |
| IUPAC Name | 1-(1-methylpyrazol-3-yl)-N-[(2-propylpyrazol-3-yl)methyl]methanamine;hydrochloride |
| Standard InChI | InChI=1S/C12H19N5.ClH/c1-3-7-17-12(4-6-14-17)10-13-9-11-5-8-16(2)15-11;/h4-6,8,13H,3,7,9-10H2,1-2H3;1H |
| Standard InChI Key | WRMVSMFHOYVAKR-UHFFFAOYSA-N |
| Canonical SMILES | CCCN1C(=CC=N1)CNCC2=NN(C=C2)C.Cl |
Introduction
Overview of Pyrazole-Based Compounds
Pyrazole derivatives are heterocyclic compounds containing a five-membered ring with two adjacent nitrogen atoms. These compounds are widely studied due to their diverse biological activities and applications in pharmaceuticals, agrochemicals, and materials science.
Key Features:
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Biological Activity: Pyrazole derivatives often exhibit anti-inflammatory, anticancer, antimicrobial, and antioxidant properties.
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Pharmacological Applications: Many drugs incorporate pyrazole moieties due to their ability to interact with biological targets like enzymes and receptors.
Potential Applications:
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Drug Development: The compound could be explored for therapeutic uses such as enzyme inhibition or receptor modulation.
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Catalysis: Pyrazole-based ligands are often used in coordination chemistry for catalytic processes.
Research Directions
Given the lack of direct information about this compound, future research could focus on:
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Synthesis: Developing efficient methods to synthesize the compound using pyrazole precursors.
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Characterization: Employing techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structure.
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Biological Evaluation: Testing for pharmacological activities such as anti-inflammatory or anticancer effects.
Data Table (Hypothetical)
| Property | Description |
|---|---|
| Molecular Formula | C11H17N5 |
| Molecular Weight | ~219.29 g/mol |
| Functional Groups | Pyrazole rings, amine |
| Potential Applications | Drug development, catalysis |
| Stability | Likely stable under standard conditions |
If you have access to experimental data or specific research articles on this compound, further analysis can be conducted to provide a more detailed discussion.
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